2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(p-tolyl)acetamide

• IUPAC Name: 2-(3,4-dioxo-8-phenyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl)-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C20H19N5O3/c1-14-7-9-15(10-8-14)21-17(26)13-25-19(28)18(27)24-12-11-23(20(24)22-25)16-5-3-2-4-6-16/h2-10H,11-13H2,1H3,(H,21,26)
• InChI Key: GIJVMLMSJOLREO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2C(=O)C(=O)N3CCN(C3=N2)C4=CC=CC=C4
• Molecular Formula: C20H19N5O3
• Molecular Weight: 377.4 g/mol

Description

2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(p-tolyl)acetamide is a useful research compound. Its molecular formula is C20H19N5O3 and its molecular weight is 377.404. The purity is usually 95%.
BenchChem offers high-quality 2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(p-tolyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(p-tolyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

The compound 2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(p-tolyl)acetamide, due to its complex structure, is involved in the synthesis of new heterocycles incorporating antipyrine moiety, which have been evaluated for antimicrobial activities. These compounds have shown considerable antimicrobial effects against a variety of pathogens, highlighting their potential as antimicrobial agents. This includes studies where various new heterocycles were synthesized for antimicrobial evaluation, demonstrating the compound's utility in developing potential antimicrobial agents (Bondock, Rabie, Etman, & Fadda, 2008; Gouda, Berghot, Abd El-Ghani, & Khalil, 2010).

Insecticidal Applications

Research has also explored the use of this compound in the synthesis of heterocycles with potential insecticidal properties against common agricultural pests, such as the cotton leafworm, Spodoptera littoralis. These studies provide a foundation for the development of new insecticidal compounds that could help in controlling agricultural pests, thereby supporting crop protection efforts. The synthesis of novel compounds based on the core structure of 2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(p-tolyl)acetamide and their evaluation for insecticidal activity underscores the potential of such molecules in agricultural applications (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).